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Compound of Interest

Compound Name: Bis(4-methoxyphenyl)acetonitrile

Cat. No.: B3055013 Get Quote

Essential Safety and Handling Guide for Bis(4-
methoxyphenyl)acetonitrile
This guide provides crucial safety and logistical information for the handling of Bis(4-
methoxyphenyl)acetonitrile, targeting researchers, scientists, and professionals in drug

development. It outlines essential personal protective equipment (PPE), operational

procedures, and disposal plans to ensure laboratory safety and compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of related methoxyphenylacetonitrile

compounds is presented below. These properties are essential for understanding the handling

requirements and potential hazards.
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Property Value Reference

Molecular Formula C9H9NO (for single moiety) [1][2][3]

Molecular Weight
147.17 g/mol (for single

moiety)
[1]

Appearance
Light yellow to beige liquid or

solid powder
[4][5]

Melting Point 8 - 69 °C / 46.4 - 156.2 °F [4][5]

Boiling Point
286 - 287 °C / 546.8 - 548.6 °F

@ 760 mmHg
[4]

Flash Point 117 °C / 242.6 °F [4]

Density 1.080 - 1.085 g/mL at 25 °C [4]

Hazard Identification and Personal Protective
Equipment (PPE)
Bis(4-methoxyphenyl)acetonitrile is classified as toxic if swallowed and may cause skin, eye,

and respiratory irritation.[6][7] It is also harmful to aquatic life with long-lasting effects.[2][4]

Adherence to strict safety protocols and the use of appropriate PPE are mandatory.
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Hazard GHS Classification Recommended PPE

Acute Oral Toxicity Category 3
Eyeshields, Faceshields,

Gloves, Respirator[3]

Skin Irritation Category 2
Protective gloves, Protective

clothing[6][7]

Eye Irritation Category 2A

Safety glasses with side-

shields or chemical goggles,

Face shield[3][5]

Respiratory Irritation Category 3
NIOSH/MSHA approved

respirator[6]

Aquatic Hazard Chronic 3
Avoid release to the

environment[2][4]

Detailed PPE Specifications:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4][5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure. Chemical-resistant coveralls may be necessary for larger quantities

or in case of potential splashing.[8][9]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6] A full-face or half-mask air-purifying respirator is recommended.[8]

Hand Protection: Handle with gloves that have been inspected prior to use.[3]

Experimental Workflow and Handling Protocol
The following workflow outlines the key steps for safely handling Bis(4-
methoxyphenyl)acetonitrile in a laboratory setting.
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Experimental Workflow for Handling Bis(4-methoxyphenyl)acetonitrile

1. Preparation and PPE

2. Chemical Handling

Proceed once fully equipped

3. Post-Handling

After experiment completion

4. Decontamination

Clean up work area

5. Waste Disposal

Segregate waste streams

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of Bis(4-methoxyphenyl)acetonitrile.

Step-by-Step Handling Procedures:

Preparation and PPE:

Ensure that a safety shower and eyewash station are readily accessible.[6]

Don the required PPE as specified in the table above.
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Chemical Handling:

Handle the substance under a chemical fume hood.

Avoid inhalation of vapor or mist.[3]

Avoid contact with skin, eyes, and clothing.[1][3]

Do not eat, drink, or smoke when using this product.[4][7]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.

Remove contaminated clothing and wash it before reuse.[6][7]

Decontamination:

Clean the work area and any equipment used with an appropriate solvent.

In case of a spill, soak up with inert absorbent material (e.g., sand, diatomite) and place in

a suitable, closed container for disposal.[1]

Waste Disposal:

Dispose of the chemical waste and contaminated materials in accordance with local,

regional, and national hazardous waste regulations. Do not empty into drains.[6]

Empty containers should be rinsed with an appropriate solvent, and the rinsate collected

as hazardous waste before the container is discarded.[10]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure.
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Emergency First Aid Procedures

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Seek Immediate Medical Attention

Move to fresh air Wash with soap and water Rinse with water for 15 mins Rinse mouth, call poison center

Click to download full resolution via product page

Caption: A logical diagram of first aid responses to different exposure routes.

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[5][6] If not breathing, give artificial respiration.[3] Seek immediate

medical attention.[4]

Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water

while removing all contaminated clothing.[5] Seek medical attention if irritation occurs.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do.[6] Seek immediate medical

attention.

Ingestion: If swallowed, rinse your mouth with water.[5] Do NOT induce vomiting. Call a

physician or poison control center immediately.[6][7]

Storage and Disposal Plan
Storage:
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Store in a cool, well-ventilated place.[7]

Keep containers tightly closed and store locked up.

Keep away from heat, sources of ignition, and incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[1]

Disposal:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations. Do not allow the product to enter drains or sewers.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Bis(4-
methoxyphenyl)acetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055013#personal-protective-equipment-for-
handling-bis-4-methoxyphenyl-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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